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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307

3-Pentyl acetate is an organic ester with a characteristic fruity aroma. Accurate identification is
crucial for experimental and developmental work. The compound is known by several names,
which are listed below for clear reference.

A comprehensive list of synonyms for 3-pentyl acetate is provided to aid in literature searches
and material sourcing. The primary identifier for this compound is its CAS number: 620-11-1.[1]

Table 1: Synonyms for 3-Pentyl Acetate

Type Name
IUPAC Name pentan-3-yl acetate
Common Synonyms 3-amyl acetate

1-ethylpropyl acetate

diethylcarbinol acetate

acetic acid 1-ethylpropyl ester

3-Pentanol, acetate

1-Ethylpropyl ethanoate

3-Pentyl ethanoate

acetic acid 3-pentyl ester
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Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 3-pentyl acetate is

essential for its application in research and development. The following tables summarize key

quantitative data.

Table 2: Physical and Chemical Properties of 3-Pentyl Acetate

Property Value Reference

Molecular Formula C7H1402 [1][2]

Molecular Weight 130.19 g/mol [11[2]
Not explicitly found for 3-pentyl

Boiling Point acetate, but the related n- [3]
pentyl acetate is 149 °C
Not explicitly found for 3-pentyl

Melting Point acetate, but the related n- [3]
pentyl acetate is -70.8 °C

Flash Point 33.4°C [1112]
Not explicitly found for 3-pentyl

Density acetate, but the related n- [3]

pentyl acetate is 0.87 g/mL

Vapor Pressure

7.85 mmHg

[1]

Vapor Density

0.879

[1]2]

Table 3: Spectroscopic and Chromatographic Data for 3-Pentyl Acetate
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Data Type Parameter Value Reference
GC-MS m/z Top Peak 43 [2]
m/z 2nd Highest 101 [2]
m/z 3rd Highest 70 [2]
Kovats Retention
Standard non-polar 835 [2]
Index
Standard polar 1077 [2]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for scientific research. This
section provides methodologies for the synthesis and analysis of 3-pentyl acetate.

Synthesis of 3-Pentyl Acetate via Fischer Esterification

This protocol describes the synthesis of 3-pentyl acetate from 3-pentanol and glacial acetic
acid using an acid catalyst. The reaction is a classic Fischer esterification.[4][5] This procedure
is adapted from established methods for similar esters, such as isopentyl acetate.[6][7][8]

Materials:

3-pentanol

o Glacial acetic acid

o Concentrated sulfuric acid (catalyst)

e 5% Sodium bicarbonate solution

e Saturated sodium chloride solution

e Anhydrous magnesium sulfate

e Deionized water
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» Boiling chips

Equipment:

e Round-bottom flask (100 mL)
» Reflux condenser

e Heating mantle

e Separatory funnel

o Erlenmeyer flask

« Distillation apparatus
Procedure:

e Reaction Setup: In a 100 mL round-bottom flask, combine 0.14 moles of 3-pentanol with 0.35
moles of glacial acetic acid.

o Catalyst Addition: While swirling the flask, cautiously add 4 mL of concentrated sulfuric acid.
The addition is exothermic and should be done with care.

o Reflux: Add a few boiling chips to the flask, attach a reflux condenser, and heat the mixture
to a gentle boil using a heating mantle. Maintain the reflux for 1 hour.[8]

o Workup - Aqueous Wash: Allow the reaction mixture to cool to room temperature. Transfer
the mixture to a separatory funnel and add 55 mL of cold water. Rinse the reaction flask with
a small amount of cold water and add it to the separatory funnel. Gently shake the funnel
and allow the layers to separate. Remove and discard the lower aqueous layer.

o Neutralization: Add 25 mL of 5% sodium bicarbonate solution to the separatory funnel to
neutralize any remaining acid. Swirl gently at first, and then shake more vigorously, venting
frequently to release the pressure from the evolved carbon dioxide gas. Drain and discard
the aqueous layer. Repeat this wash.
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» Brine Wash: Wash the organic layer with 25 mL of saturated sodium chloride solution to help
remove dissolved water. Do not shake vigorously; gently swirl the mixture. Separate and
discard the aqueous layer.

e Drying: Transfer the crude 3-pentyl acetate to an Erlenmeyer flask and dry it over
anhydrous magnesium sulfate.

 Purification - Distillation: Decant the dried ester into a clean, dry distillation flask. Add fresh
boiling chips and distill the product. Collect the fraction that boils at the expected
temperature for 3-pentyl acetate.

Analysis of 3-Pentyl Acetate by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like 3-pentyl acetate.[9] The following is a general protocol for its analysis.

Materials:

o Sample containing 3-pentyl acetate

¢ High-purity solvent for dilution (e.g., hexane or dichloromethane)
« Internal standard (optional, for quantification)

Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a non-polar or semi-polar capillary column)

Microsyringe for sample injection

Autosampler (optional)

Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_GC_MS_Analysis_of_Acetate_Compounds.pdf
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Prepare a dilute solution of the 3-pentyl acetate sample in a suitable
solvent. If an internal standard is used for quantification, it should be added at this stage.

e GC-MS Instrument Setup:

o Injector: Set the injector temperature to a value that ensures rapid volatilization of the
sample without degradation (e.g., 250 °C).

o Oven Program: A typical temperature program would be an initial hold at a low
temperature (e.g., 50 °C) for a few minutes, followed by a temperature ramp (e.g., 10
°C/min) to a final temperature (e.g., 250 °C), and a final hold.

o Carrier Gas: Use a high-purity carrier gas, such as helium or hydrogen, at a constant flow
rate.

o Mass Spectrometer: Set the MS to scan over a relevant mass range (e.g., m/z 35-300) in
electron ionization (El) mode.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

o Data Acquisition and Analysis: Acquire the total ion chromatogram (TIC) and the mass
spectrum for each peak. Identify the 3-pentyl acetate peak by its retention time and by
comparing its mass spectrum to a reference library (e.g., NIST).[2]

Visualizations of Experimental Workflows

Diagrams of the experimental workflows can aid in the visualization and understanding of the
processes involved.

Fischer Esterification Workflow

The following diagram illustrates the key steps in the synthesis of 3-pentyl acetate.

Aqueous ‘Wash
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Caption: Workflow for the synthesis of 3-pentyl acetate via Fischer esterification.

GC-MS Analysis Workflow

This diagram outlines the process for analyzing 3-pentyl acetate using GC-MS.
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Caption: General workflow for the GC-MS analysis of 3-pentyl acetate.
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Applications in Drug Development and Research

While primarily known as a flavoring agent and solvent, pentyl acetate isomers have
applications in the pharmaceutical sector.[10] Specifically, they can be used as entrainers in the
production of antibiotics like penicillin.[11] Their low toxicity and solvent properties make them
suitable for use in certain pharmaceutical formulations and as laboratory reagents.[10] Further
research may uncover novel applications for 3-pentyl acetate in drug delivery systems or as a
non-polar solvent in the synthesis of active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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